Cas no 62969-97-5 (Benzeneethanol, a-(phenylethynyl)-)

• Product Name: Benzeneethanol, a-(phenylethynyl)-
• CAS No: 62969-97-5
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• CID: 427926
• PubChem ID: 12354330
• Update Time: 2025-04-19

Benzeneethanol, a-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a-(phenylethynyl)-
• 1,4-DIPHENYL-BUT-3-YN-2-OL
• 1,4-diphenylbut-3-yn-2-ol
• benzeneethanol, α-(2-phenylethynyl)-
• LogP
• SCHEMBL13233212
• 62969-97-5
• DTXSID70493607
• AKOS015966125

• Inchi： 1S/C16H14O/c17-16(13-15-9-5-2-6-10-15)12-11-14-7-3-1-4-8-14/h1-10,16-17H,13H2
• InChI Key： UGNAFPHSPLPSAB-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 222.10452
• Monoisotopic Mass: 222.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 380.5°C at 760 mmHg
• Flash Point: 176.5°C
• Refractive Index: 1.621
• PSA: 20.23
• LogP: 2.64170